N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide

• IUPAC Name: N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-2,2,3,3,4,4,4-heptafluorobutanamide
• InChI: InChI=1S/C12H9F7N2OS/c1-3-6-5(2)23-8(7(6)4-20)21-9(22)10(13,14)11(15,16)12(17,18)19/h3H2,1-2H3,(H,21,22)
• InChI Key: JAOSIICYTYMYPB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C#N)NC(=O)C(C(C(F)(F)F)(F)F)(F)F)C
• Molecular Formula: C12H9F7N2OS
• Molecular Weight: 362.27 g/mol

Description

N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide, also known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. TFB is a fluorinated amide that has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide is not well understood. However, it is believed that N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide may act as a nucleophile, reacting with electrophilic groups on proteins to form stable covalent bonds. N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has also been found to react with cysteine residues on proteins, suggesting that it may be useful in the study of protein structure and function.
Biochemical and Physiological Effects:
N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of proteases, enzymes that catalyze the breakdown of proteins. N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has also been found to inhibit the activity of kinases, enzymes that catalyze the transfer of phosphate groups to proteins. In addition, N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has been found to inhibit the activity of phosphatases, enzymes that catalyze the removal of phosphate groups from proteins. These effects suggest that N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide may be useful in the study of signal transduction pathways and protein regulation.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide is its ability to form stable amide bonds, which makes it useful in organic synthesis. N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide is also relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide is its potential toxicity. While N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has not been found to be highly toxic, it is important to handle it with care and take appropriate safety precautions.

Future Directions

There are several future directions for research on N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide. One area of interest is the study of protein-protein interactions using N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide as a crosslinking agent. Another area of interest is the study of protein structure and function using N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide as a tool to modify cysteine residues. In addition, N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide may be useful in the development of new drugs that target proteases, kinases, and phosphatases. Overall, N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has the potential to be a valuable tool in scientific research, and further studies are needed to fully understand its properties and applications.

Scientific Research Applications

N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has been found to have a range of applications in scientific research. It is commonly used as a reagent in organic synthesis due to its ability to form stable amide bonds. N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has also been used in the synthesis of peptides and proteins. In addition, N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2,2,3,3,4,4,4-heptafluorobutanamide has been found to be a useful tool in the study of protein-protein interactions, as it can be used to crosslink proteins and identify binding sites.